N-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-3-carboxamide

• IUPAC Name: N-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-5-carboxamide
• InChI: InChI=1S/C10H7F3N4O/c11-10(12,13)6-3-1-2-4-7(6)16-9(18)8-14-5-15-17-8/h1-5H,(H,16,18)(H,14,15,17)
• InChI Key: FBMPYFQVPSEWKQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)C2=NC=NN2
• Molecular Formula: C10H7F3N4O
• Molecular Weight: 256.18 g/mol
• Solubility: 33.6 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-3-carboxamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as TFMTCA and has been extensively studied for its unique properties and potential benefits.

Mechanism of Action

The mechanism of action of TFMTCA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes. This inhibition can lead to a variety of effects, depending on the specific enzyme targeted.
Biochemical and Physiological Effects
TFMTCA has been shown to have a variety of biochemical and physiological effects, depending on the specific application. In medicinal chemistry, TFMTCA has been shown to induce apoptosis in cancer cells and to protect neurons from oxidative stress. In biochemistry, TFMTCA has been shown to inhibit the activity of certain enzymes, which could have implications for drug development. In materials science, TFMTCA has been shown to have potential applications in the production of organic electronics.

Advantages and Limitations for Lab Experiments

TFMTCA has several advantages for use in lab experiments, including its high purity and stability. However, it also has some limitations, including its relatively high cost and limited availability.

Future Directions

There are several potential future directions for research on TFMTCA. In medicinal chemistry, further studies could focus on its potential use as an anticancer agent and as a treatment for neurodegenerative diseases. In biochemistry, further studies could focus on its ability to inhibit the activity of certain enzymes and its potential implications for drug development. In materials science, further studies could focus on its potential use in the production of organic electronics. Additionally, further research could be conducted to better understand the mechanism of action of TFMTCA and its potential applications in other fields.

Synthesis Methods

The synthesis of TFMTCA involves the reaction of 2-(trifluoromethyl)aniline with ethyl 2-azidoacetate, followed by the cyclization of the resulting intermediate with triethyl orthoformate. The final product is obtained through the hydrolysis of the resulting compound with hydrochloric acid.

Scientific Research Applications

TFMTCA has been researched for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, TFMTCA has been studied for its potential use as an anticancer agent and as a treatment for neurodegenerative diseases. In biochemistry, TFMTCA has been researched for its ability to inhibit the activity of certain enzymes, which could have implications for drug development. In materials science, TFMTCA has been studied for its potential use in the production of organic electronics.